Cas no 2171904-03-1 (7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2171904-03-1
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6320583
• PubChem ID: 165760583
• Update Time: 2025-09-21

7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid
• 7-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 2171904-03-1
• EN300-1550534

• Inchi： 1S/C26H24N2O5/c29-24(28-16-11-12-23(28)21(14-16)25(30)31)10-5-13-27-26(32)33-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,16,21-23H,11-15H2,(H,27,32)(H,30,31)
• InChI Key： KXDDGXYXJIQAMU-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1N2C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 837
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2171904-03-1 and Product Name: 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid

Compound with the CAS number 2171904-03-1 and the product name 7-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-7-azabicyclo2.2.1heptane-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The intricate architecture of this molecule, featuring a combination of heterocyclic and acyclic components, positions it as a promising candidate for further exploration in drug discovery.

The core structure of this compound includes a bicyclo[2.2.1]heptane moiety, which is known for its unique conformational flexibility and biological activity. This bicyclic scaffold is often employed in the design of bioactive molecules due to its ability to mimic natural product frameworks and interact with biological targets in a specific manner. The presence of an azabicyclo[2.2.1]heptane ring system enhances the compound's potential for binding to biological receptors, making it a valuable scaffold for developing novel therapeutic agents.

Furthermore, the compound incorporates a butynoyl group, which introduces a terminal alkyne functionality into the molecular framework. This alkyne moiety is highly versatile and can be further modified through various chemical reactions, such as cross-coupling reactions, to introduce additional functional groups or linkers. This flexibility allows chemists to tailor the compound's properties for specific applications, including its solubility, bioavailability, and metabolic stability.

The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule underscores its relevance in peptide synthesis and protein modification applications. The Fmoc group is widely used in solid-phase peptide synthesis due to its stability under basic conditions and ease of removal upon completion of the synthesis. This feature makes the compound particularly useful in the development of peptide-based therapeutics, where precise control over amino acid sequences is essential.

The amine functionality at the 4-position of the butynoyl group provides another point of modification, enabling further derivatization through reactions such as amide bond formation or urea linkage creation. These modifications can enhance the compound's binding affinity to biological targets or improve its pharmacokinetic properties. The combination of these functional groups makes this compound a versatile building block for medicinal chemists seeking to develop novel small-molecule drugs.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions, which has significantly accelerated the drug discovery process. The complex structure of this compound can be modeled using state-of-the-art computational methods to predict its binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. These predictions help guide synthetic efforts by identifying key regions for optimization.

In addition to computational studies, experimental approaches such as X-ray crystallography have been instrumental in understanding the three-dimensional structure of complex molecules like this one. High-resolution crystal structures provide detailed insights into how the molecule interacts with biological targets at the atomic level, guiding rational design modifications to improve potency and selectivity.

The growing interest in biologics has also influenced the development of small-molecule drugs capable of modulating biological processes at multiple levels. This compound's multifunctional nature makes it suitable for applications beyond traditional drug targets, such as modulating protein-protein interactions or influencing cellular signaling pathways. Such broad-spectrum activities are increasingly sought after in therapeutic development due to their potential to address complex diseases that involve multiple dysregulated pathways.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric catalysis, have been employed to achieve regioselectivity and stereoselectivity during its preparation. These techniques are essential for producing enantiomerically pure compounds, which are often required for optimal biological activity.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. The unique structural features present in this molecule make it a valuable starting point for developing novel materials with enhanced properties or agrochemicals with improved efficacy and environmental compatibility.

As research continues to uncover new biological targets and disease mechanisms, compounds like this one will play an increasingly important role in therapeutic development. Their versatility and potential for further modification make them indispensable tools for medicinal chemists seeking to address unmet medical needs.